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Compound of Interest

Compound Name: 2-Acetyl-5-norbornene

Cat. No.: B104537

This document provides detailed procedural guidance for the safe and compliant disposal of 2-
Acetyl-5-norbornene, ensuring the safety of laboratory personnel and the protection of the
environment. The procedures outlined are based on established safety data and hazardous
waste management protocols.

Immediate Safety and Hazard Identification

Before handling 2-Acetyl-5-norbornene for disposal, it is critical to be aware of its primary
hazards. This chemical is classified as a Category 4 combustible liquid and is noted for its
strong stench.[1] Proper personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat, must be worn at all times.[1][2] All handling and

preparation for disposal should be conducted within a chemical fume hood to ensure adequate
ventilation.[3]

Key Hazard and Safety Data Summary
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Property

Valuel/Classification

Citation

Chemical Name

2-Acetyl-5-norbornene (mixture

of endo and exo)

[1]

Synonyms

Methyl 5-norbornen-2-yl

ketone

[4]

CAS Number

5063-03-6

[4]

Physical Hazard

Flammable liquids, Category 4
(Combustible Liquid)

[1]

Health Hazard

Acute Toxicity 4, Oral

[4]

Flash Point

62 °C (143.6 °F) - closed cup

[4]

Incompatible Materials

Strong oxidizing agents, strong

bases, strong reducing agents

[1]

Primary Disposal Route

Approved hazardous waste

disposal plant

[1]

Environmental Note

Do not empty into drains or

release into the environment.

[11(3]1[5]

Detailed Disposal Protocol

The disposal of 2-Acetyl-5-norbornene must be treated as a formal, regulated process. It

should not be mixed with other waste streams unless compatibility has been confirmed.[6] The

following step-by-step procedure must be followed.

Step 1: Waste Segregation and Collection

o Designate a specific, compatible waste container for 2-Acetyl-5-norbornene. This is

classified as a non-halogenated organic solvent waste.[7][8]

e The container must be made of appropriate material (e.g., High-Density Polyethylene -
HDPE) and be sealable and airtight.[2][6]
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* Never mix 2-Acetyl-5-norbornene with incompatible materials such as strong acids, bases,
or oxidizing agents in the same waste container.[1][9]

Step 2: Container Labeling

o Immediately upon adding the first volume of waste, affix a completed "Hazardous Waste"
label to the container.[2]

e The label must include:

[¢]

The full chemical name: "2-Acetyl-5-norbornene”

[e]

The associated hazards (e.g., "Combustible Liquid,” "Harmful if Swallowed")

[e]

The date accumulation started.
o The name of the principal investigator or laboratory contact.
Step 3: Waste Storage

o Store the sealed waste container in a designated, well-ventilated satellite accumulation area.

[1]

e The storage location must be cool and away from sources of ignition, heat, sparks, or open
flames.[1][2]

o Ensure the liquid waste container is placed within secondary containment (bunding) to
prevent spills from spreading.[10]

Step 4: Handling Spills During Disposal Preparation

« In the event of a small spill during transfer to the waste container, absorb the material with an
inert, dry absorbent (e.g., vermiculite, sand).[2]

» Use only non-sparking, spark-proof tools for cleanup.[1]

o Collect the contaminated absorbent material and place it in a separate, sealed container for
disposal as solid hazardous waste.[1]
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e Report any spills to your laboratory supervisor or Environmental Health & Safety (EHS)
office.[7]

Step 5: Arranging for Final Disposal

¢ Once the waste container is full, or if it has been in accumulation for a designated period
(typically 6-12 months, check local regulations), arrange for its collection.

» Contact your institution's EHS or a licensed hazardous waste disposal contractor for pickup.

» Do not attempt to dispose of the chemical via the sanitary sewer system under any
circumstances.[5][11] The final disposal method will likely be incineration at a licensed
facility.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points in the proper disposal
process for 2-Acetyl-5-norbornene.
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Start: Identify
2-Acetyl-5-norbornene Waste

Preparation

Select Compatible, Labeled
Non-Halogenated Organic
Waste Container

Transfer Waste to Container

Spill Occurred?

Clean Spill with Inert Absorbent
& Non-Sparking Tools.
Package contaminated material
as solid hazardous waste.

Securely Seal Container
(Except when adding waste)

Store in Cool, Ventilated Area
with Secondary Containment.
Away from ignition sources.

Arrange Pickup by EHS or
Licensed Waste Contractor
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for Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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